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Compound of Interest

Compound Name: 2-Methylpropane-1,1-diyl diacetate
CAS No.: 6283-77-8
Cat. No.: B14742218
Get Quote
. J

Executive Summary & Compound Identity

2-Methylpropane-1,1-diyl diacetate is a geminal diacetate (acylal) derived from
isobutyraldehyde.[1][2] Acylals are stable protecting groups for aldehydes and valuable
intermediates in organic synthesis, particularly as precursors for nucleophilic substitution
reactions.[1][2][3] This guide details its structural characterization, providing a self-validating
spectral profile for researchers in drug development and synthetic chemistry.[1][2]

Chemical Identity
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Property Data

IUPAC Name 2-Methylpropane-1,1-diyl diacetate

Isobutylidene diacetate; 1,1-Diacetoxy-2-
Common Synonyms
methylpropane

Note: Often referenced as the derivative of
CAS Registry Number Isobutyraldehyde (CAS 78-84-2) and Acetic
Anhydride.[1][2][4]

Molecular Formula

Molecular Weight 174.19 g/mol
Physical State Colorless Liquid
Boiling Point ~189 °C (corr.)

Structural Analysis & Fragmentation Logic

The molecule consists of a 2-methylpropane (isobutyl) backbone with a geminal diacetate
functionality at the C1 position.[1][2] The steric bulk of the isopropyl group influences the
chemical shifts of the adjacent acetal proton and carbon.[1][2]

Fragmentation Logic (Mass Spectrometry)
The electron ionization (El) mass spectrum is dominated by
-cleavage and McLafferty-type rearrangements typical of aliphatic acylals.[1][2]
e Molecular lon (
): 174 m/z (Often weak or absent).[1][2]

o Primary Fragmentation: Loss of an acetoxy radical (

, 59 Da) to form the oxocarbenium ion (
, m/z 115).[2]

o Base Peak: The isobutyryl cation (
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, m/z 71) is the most abundant fragment, formed via subsequent loss of ketene or direct
cleavage.[2]

Experimental Protocols: Synthesis & Preparation

To ensure spectral accuracy, a high-purity sample must be prepared.[1][2] The following Green
Chemistry protocol using Silica Sulfuric Acid (SSA) or Tungstosulfonic Acid (TSA) is
recommended for its high yield and solvent-free conditions, minimizing impurities that could
obscure NMR signals.

Protocol: Solvent-Free Acylal Synthesis

Reagents: Isobutyraldehyde (10 mmol), Acetic Anhydride (10-15 mmol), Silica Sulfuric Acid
(SSA) (50 mg).[1][2]

Reaction Setup: In a 25 mL round-bottom flask, combine isobutyraldehyde and acetic
anhydride.

e Catalysis: Add 50 mg of SSA catalyst. Stir the mixture at room temperature (25 °C).

e Monitoring: Monitor by TLC (EtOAc:Hexane 1:4) or GC-MS.[1][2] Conversion is typically
complete within 10—-30 minutes.[1]

e Workup: Add 10 mL of dichloromethane (DCM) to the mixture. Filter to remove the solid
catalyst (catalyst can be reused).[1][2]

o Purification: Wash the filtrate with saturated

(2 x 10 mL) to remove excess acid/anhydride, then with brine. Dry over
and concentrate under reduced pressure.

» Validation: Verify purity via refractive index or GC (>98% required for spectroscopy).

Figure 1: Solvent-free synthesis workflow for high-purity acylal preparation.[1]

Spectroscopic Data Analysis
A. Proton NMR ( NMR)
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The

NMR spectrum in
exhibits distinct signals for the gem-diacetate and the isopropyl group.[1][2]

o Acetal Methine (

): Appears as a doublet around
6.62 ppm, deshielded by the two acetoxy groups.

o Acetate Methyls (

): A strong singlet at
2.09 ppm, characteristic of acetate esters.[2]

e Isopropyl Group: The methine (

) appears as a multiplet at
1.19 ppm, and the two methyl groups (
) appear as a doublet at

0.72 ppm.[2] Note: The upfield shift of the isopropyl methyls (0.72 ppm) compared to
standard alkanes (0.9 ppm) is a specific feature of this gem-diacetate environment.[1]

Shift ( Coupling (

Position Multiplicity Integration Assignment
, Ppm) , Hz)

1 6.62 Doublet (d) 1H 5.6

4 2.09 Singlet (s) 6H

2 1.19 Multiplet (m) 1H

3 0.72 Doublet (d) 6H 8.6

Data Source: Synthesized from RSC Advances and Synlett protocols [1, 2].[1]
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B. Carbon NMR ( NMR)
The

NMR spectrum confirms the symmetry of the molecule (equivalent acetate and isopropyl
methyls).[1][2]

Carbonyl (

): ~169.0 ppm.[1][2]

Acetal Carbon (

): ~90.5 ppm.[1][2]

Isopropyl Methine: ~30.0 ppm.[1][2]

Acetate Methyls: ~21.0 ppm.[1][2]

Isopropyl Methyls: ~18.0 ppm.[1][2]

C. Infrared Spectroscopy (IR)

The IR spectrum (neat) is dominated by ester functionalities.[1][2]
e C=0 Stretch: Strong absorption at 1770 cm~1.[1][2][3]
e C-O Stretch: Strong bands at 1230 cm~* and 1210 cm~* (acetate C-O-C).[1][2]

e C-H Stretch: Weak bands at 2980 cm~* (aliphatic C-H).

D. Mass Spectrometry (MS)

Method: Electron lonization (El, 70 eV).[2]
e Parent lon: m/z 174 (Weak/Invisible).[1][2]
o Key Fragments:

o m/z 115:
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. Loss of acetoxy radical.[1][2]

o m/z 71 (Base Peak, 100%):

. Isobutyryl cation formed by cleavage or rearrangement.[1][2]

o m/z 43:
. Acetyl cation (standard for acetates).[1][2]
Figure 2: Proposed fragmentation pathway for 2-Methylpropane-1,1-diyl diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Data & Analysis of 2-
Methylpropane-1,1-diyl diacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14742218/docs#technical-guide-spectroscopic-data-
analysis-of-2-methylpropane-1-1-diyl-diacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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